Cas no 100361-18-0 (7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8naphthyridine-3-carboxylic Acid)

• Product Name: 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8naphthyridine-3-carboxylic Acid
• CAS No: 100361-18-0
• MF: C₁₂H₈ClFN₂O₃
• MW: 282.654925346375
• MDL: MFCD08458865
• CID: 62139
• PubChem ID: 11055142
• Update Time: 2025-10-29

7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8naphthyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-6-fluoro-7-chloro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• 1-CYCLOPROPYL-6-FLUORO-7-CHLORIDE-4-OXO-1,4-DIHYDRO-1,8-NAPTHYRIDINE-3-CARBOXYLIC ACID
• 7-Chloro-1-Cyclopropyl-6-Fluoro-4-Oxo-1,4-Dihydro-1,8-Naphthyridine-3-Carboxylic
• 7-Chloro-1-Cyclopropyl-6-Fluoro-4-Oxo-1,4-Dihydro-1,8-Naphthyridin-3-Carboxylic Acid
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyl ridine carbox.acid
• 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylicacid
• 1,8-Naphthyridine-3-carboxylic acid, 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-
• 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic Acid
• 1-Cyclopropyl-6-fluoro-7-chloride-4-oxo-1,4-dihydro-1,8-napthyridine-3- carboxylic acid
• 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthylridine carboxylic acid
• 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-
• SCHEMBL500472
• 100361-18-0
• BCP08987
• 7-chloro-1-cyclopropyl-6-fluoro -1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• EN300-18527577
• J-000118
• 1-cyclopropyl-6-fluoro-7-chloro-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carboxylic acid
• A16175
• Z1741974417
• 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro -4-oxo-[1,8]naphthyridine-3-carboxylic acid
• 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine- 3-carboxylic acid
• 1-Cyclopropyl-6-fluoro-7-chloro-4-oxo-1 pound not4-dihydro-1 pound not8-naphthyridine-3-carboxylic acid
• CS-W003524
• MFCD08458865
• DS-0399
• FT-0653832
• 7-chloro-1-cyclo-propyl-6-fluoro-1,4-dihydro-4-oxo-[1,8]naphthyridine-3-carboxylic acid
• 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-naphthyridine-3-carboxylic acid
• AM10715
• 7-chloro-1-cyclopropyl-6-fluoro -1, 4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• 1-cyclopropyl-6-fluoro-7-chloro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic Acid
• 1-Cyclopropyl-6-fluoro-7-chloro-4-oxo-1,4-dihydro-1,8-napthyridine-3-carboxylic acid
• 7-chloro-1-cyclopropyl-6-fluoro-1,4 dihydro-4-oxo 1,8-naphthyridine 3-carboxylic acid
• 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-napthyridine-3-carboxylic acid
• 7-chloro-l-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• SY021142
• 1-cyclopropyl-6-fluoro-7-chloro-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carb oxylic acid
• AC-298
• C2650
• 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-[1,8]naphthyridine-3-carboxylic acid
• 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyri dine-3-carboxylic acid
• 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carboxylic acid
• 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8 -naphthyridine-3-carboxylic acid
• 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8 -naphthyridine-3-carboxylic acid
• AKOS015849947
• 7-chloro-1-cyclopropyl-6-fluoro-1, 4-dihydro-4-oxo-1,8-Naphthyridine-3-carboxylic acid
• OXNZWNNMJBOZQO-UHFFFAOYSA-N
• 7-chloro 1-cyclopropyl-6-fluoro-1,4 dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• 1-cyclopropyl-7-chloro-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• DTXSID10453583
• 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro- 1,8-naphthyridine-3-carboxylic acid
• 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8naphthyridine-3-carboxylic Acid

• MDL： MFCD08458865
• Inchi： 1S/C12H8ClFN2O3/c13-10-8(14)3-6-9(17)7(12(18)19)4-16(5-1-2-5)11(6)15-10/h3-5H,1-2H2,(H,18,19)
• InChI Key： OXNZWNNMJBOZQO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C(C(C(=O)O)=CN(C2=N1)C1CC1)=O)F

Computed Properties

• Exact Mass: 282.02100
• Monoisotopic Mass: 282.0207480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.5

Experimental Properties

• Color/Form: No data available
• Density: 1.727
• Melting Point: 222.0 to 226.0 deg-C
• Boiling Point: 485.9°C at 760 mmHg
• Flash Point: 247.7±28.7 °C
• Refractive Index: 1.692
• PSA: 72.19000
• LogP: 2.22210

7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8naphthyridine-3-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8naphthyridine-3-carboxylic Acid

7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic Acid: A Comprehensive Overview

7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic Acid (CAS No. 100361-18-0) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to as a naphthyridine derivative, is known for its unique structural features and potential applications in medicinal chemistry. The presence of chloro, fluoro, and cyclopropyl substituents in its molecular framework contributes to its distinct chemical properties and reactivity.

The molecular formula of 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic Acid is C₁₂H₈ClFN₂O₃, with a molecular weight of 282.65 g/mol. Its structure features a naphthyridine core, which is a bicyclic aromatic system containing two nitrogen atoms. The carboxylic acid moiety at the 3-position enhances its potential for forming salts or esters, making it a versatile intermediate in synthetic chemistry. Researchers often explore its antibacterial and antimicrobial properties, aligning with the growing demand for novel therapeutic agents in the era of antibiotic resistance.

One of the most frequently asked questions about 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic Acid is its role in drug development. Recent studies have highlighted its potential as a precursor for quinolone antibiotics, a class of drugs widely used to treat bacterial infections. The compound's fluoro and chloro substituents are critical for enhancing its bioactivity, particularly in targeting bacterial DNA gyrase and topoisomerase IV. This aligns with the current focus on antibiotic alternatives and drug discovery in the pharmaceutical industry.

In addition to its pharmaceutical applications, 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic Acid is also of interest in material science. Its aromatic system and functional groups make it a candidate for designing organic semiconductors and photovoltaic materials. With the rise of green chemistry and sustainable technologies, researchers are exploring its potential in energy storage and conversion devices. This dual applicability in both healthcare and energy sectors underscores its versatility.

The synthesis of 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic Acid typically involves multi-step organic reactions, including cyclization, halogenation, and carboxylation. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods are particularly relevant in the context of process optimization and cost-effective manufacturing, which are key concerns for industrial-scale production.

From a regulatory perspective, 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic Acid is not classified as a hazardous substance under major global safety standards. However, proper handling and storage are recommended to ensure stability and prevent degradation. The compound's physicochemical properties, such as solubility and melting point, are critical for its formulation in various applications. Researchers often seek data on its pKa and logP values to predict its behavior in biological systems.

The market for naphthyridine derivatives like 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic Acid is expected to grow, driven by increasing R&D investments in pharmaceuticals and materials science. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the demand from academic and industrial researchers. Its role in addressing global challenges such as antimicrobial resistance and renewable energy further enhances its commercial appeal.

In conclusion, 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic Acid (CAS No. 100361-18-0) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery and material science, makes it a valuable subject of ongoing research. As the scientific community continues to explore its properties and uses, this compound is poised to play a pivotal role in advancing both healthcare and sustainable technologies.